Cas no 478552-91-9 (2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile)

2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile structure
478552-91-9 structure
Product Name:2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile
CAS No:478552-91-9
MF:C9H11N3
MW:161.203741312027
CID:1057701
PubChem ID:10898995
Update Time:2025-04-20

2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetonitrile
    • Pyrrolo[1,2-a]pyrazine-2(1H)-acetonitrile, 3,4-dihydro- (9CI)
    • 478552-91-9
    • Inchi: 1S/C9H11N3/c10-3-5-11-6-7-12-4-1-2-9(12)8-11/h1-2,4H,5-8H2
    • InChI Key: ZVQRIFIOBVSGQJ-UHFFFAOYSA-N
    • SMILES: N1(CC#N)CC2=CC=CN2CC1

Computed Properties

  • Exact Mass: 161.095297364g/mol
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 32Ų
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